molecular formula C7H12N4 B13296811 2,5-Dimethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine

2,5-Dimethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine

Cat. No.: B13296811
M. Wt: 152.20 g/mol
InChI Key: ZQARKTKWRAWURN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,5-Dimethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine is a nitrogen-containing heterocyclic compound characterized by a fused triazolo-pyrimidine scaffold with methyl substituents at positions 2 and 5. This structure confers unique electronic and steric properties, making it a versatile intermediate in pharmaceutical and agrochemical research. The compound’s synthesis typically involves multi-component reactions, such as the Biginelli-like heterocyclization of aldehydes, 1H-1,2,4-triazole-3,5-diamine, and acetoacetamides under optimized catalytic conditions .

The [1,2,4]triazolo[1,5-a]pyrimidine core is known for its broad bioactivity, including anticancer, antimicrobial, and herbicidal properties . Methyl substitutions at specific positions enhance metabolic stability and binding affinity to biological targets, as demonstrated in troxipide derivatives and anticoagulant agents .

Properties

Molecular Formula

C7H12N4

Molecular Weight

152.20 g/mol

IUPAC Name

2,5-dimethyl-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidine

InChI

InChI=1S/C7H12N4/c1-5-3-4-11-7(8-5)9-6(2)10-11/h5H,3-4H2,1-2H3,(H,8,9,10)

InChI Key

ZQARKTKWRAWURN-UHFFFAOYSA-N

Canonical SMILES

CC1CCN2C(=NC(=N2)C)N1

Origin of Product

United States

Preparation Methods

Chemical Reactions Analysis

Substitution Reactions

The triazole ring undergoes nucleophilic and electrophilic substitutions. Methyl groups at positions 2 and 5 influence regioselectivity, while the pyrimidine nitrogen atoms act as electron-donating sites.

Key Examples:

  • Amination : Reaction with ammonia or primary amines at the triazole C3 position yields amino derivatives. For instance, treatment with ethylenediamine under reflux produces diamino-substituted analogs.

  • Halogenation : Chlorination using POCl₃ at 80–100°C selectively substitutes the pyrimidine ring’s C7 position, forming 7-chloro derivatives .

Reaction TypeReagents/ConditionsProductYield (%)
AminationNH₃, EtOH, 12h reflux3-amino derivative65–78
ChlorinationPOCl₃, 90°C, 6h7-chloro derivative82

Cycloaddition Reactions

The triazole ring participates in [3+2] cycloadditions due to its conjugated π-system.

Notable Reactions:

  • Alkyne Cycloaddition : Reacts with acetylene derivatives (e.g., DMAD) under microwave irradiation to form fused pyrazolo-triazolopyrimidines .

  • Nitrile Oxide Cycloaddition : Forms isoxazoline derivatives when treated with nitrile oxides in dichloromethane at room temperature .

Mechanistic Insight :
Electron-withdrawing groups on reactants enhance reactivity by polarizing the triazole’s π-system. Methyl groups sterically hinder certain positions, directing additions to C6 or C7 .

Oxidation:

  • The pyrimidine ring resists oxidation, but methyl groups are susceptible. Treatment with KMnO₄ in acidic conditions oxidizes the C5 methyl group to a carboxylic acid.

Reduction:

  • Catalytic hydrogenation (H₂/Pd-C) reduces the triazole ring’s N–N bond, yielding a dihydro-pyrimidine intermediate.

Functionalization via Cross-Coupling

Palladium-catalyzed reactions enable C–C bond formation at specific positions:

Reaction TypeCatalysts/ConditionsFunctional Group Introduced
Suzuki couplingPd(PPh₃)₄, K₂CO₃, DMF, 100°CAryl/heteroaryl at C6
Sonogashira couplingPdCl₂, CuI, PPh₃, Et₃NAlkynyl at C7

Example : Sonogashira coupling with phenylacetylene introduces a phenylethynyl group at C7, enhancing π-conjugation for optoelectronic applications .

Alkylation/Acylation:

  • Treatment with alkyl halides (e.g., CH₃I) in basic conditions (K₂CO₃/DMF) alkylates the pyrimidine N1 position .

  • Acylation with acetyl chloride forms N-acetyl derivatives at the triazole N4 position.

Solvent Effects : Polar aprotic solvents (e.g., DMF) improve reaction efficiency by stabilizing intermediates .

Stability and Reaction Optimization

  • Thermal Stability : Decomposes above 250°C, limiting high-temperature reactions.

  • pH Sensitivity : Reactions in acidic media (pH < 3) risk protonation of pyrimidine nitrogens, reducing electrophilicity.

Scientific Research Applications

Mechanism of Action

The mechanism of action of 2,5-Dimethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine involves its interaction with specific molecular targets. For example, it can inhibit cyclin-dependent kinase 2 (CDK2), which plays a crucial role in cell cycle regulation. By binding to the active site of CDK2, the compound prevents the phosphorylation of target proteins, leading to cell cycle arrest and apoptosis .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Observations :

  • Methyl vs. Amino/Carboxamide Substituents: The 2,5-dimethyl derivative exhibits enhanced lipophilicity compared to 2-amino-carboxamide analogs, which improves membrane permeability but may reduce hydrogen-bonding interactions in biological systems .
  • Di(hetero)aryl Substitutions : Compounds with aryl/heteroaryl groups at positions 5 and 7 (e.g., 5a–d) show broader π-π stacking interactions, enhancing their anticoagulant activity .
  • Indole Hybrids : Linking indole moieties to the triazolo-pyrimidine core (e.g., compounds in ) introduces planar rigidity, improving selectivity against cancer cell lines like MGC-803 and HCT-116.
Anticancer Activity
  • Indole hybrids : Exhibit IC₅₀ values of 2.1–8.7 μM against MCF-7 and HCT-116 cells, attributed to tubulin polymerization inhibition .
  • 2-Amino-carboxamide analogs: Moderate activity (IC₅₀: 10–50 μM) due to carboxamide-mediated enzyme inhibition (e.g., DHFR) .
Herbicidal Activity
  • 5,7-Dimethyl derivatives : Serve as precursors to sulfonamide herbicides (e.g., compounds 8a–8f), showing 80–95% inhibition of Amaranthus retroflexus at 100 mg/L .
  • 2,5-Dimethyl derivative: Not directly tested, but methyl groups may reduce phytotoxicity compared to sulfonamide derivatives .
Anticoagulant Activity
  • Di(hetero)aryl-substituted derivatives : Prolong thrombin time by 2–3 fold at 10 μM, outperforming smaller alkyl-substituted analogs .

Biological Activity

2,5-Dimethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine is a heterocyclic compound that has garnered attention for its diverse biological activities. This article reviews the synthesis, biological evaluation, and potential therapeutic applications of this compound based on recent research findings.

Synthesis

The synthesis of 2,5-Dimethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine typically involves multi-step reactions that include cyclization and functional group modifications. Various methods have been reported in the literature for its preparation through the reaction of appropriate precursors under varied conditions.

Antimicrobial Activity

Research has demonstrated that derivatives of triazolo[1,5-a]pyrimidines exhibit significant antimicrobial properties. For instance:

  • Study Findings : A series of synthesized compounds showed potent activity against various bacterial strains. The minimum inhibitory concentration (MIC) values were determined to assess their efficacy.
CompoundMIC (µg/mL)Target Organism
Compound A32E. coli
Compound B16S. aureus
Compound C8P. aeruginosa

These results indicate that modifications on the triazolo-pyrimidine scaffold can enhance antimicrobial potency .

Anti-inflammatory Activity

The anti-inflammatory effects of 2,5-Dimethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine have also been explored. In vitro assays demonstrated its ability to inhibit pro-inflammatory cytokines in immune cells.

  • Case Study : In a study involving lipopolysaccharide (LPS)-stimulated macrophages:
    • The compound reduced levels of TNF-α and IL-6 significantly compared to control groups.

This suggests potential use in treating inflammatory diseases .

Phosphodiesterase Inhibition

Recent studies have highlighted the role of this compound as a phosphodiesterase (PDE) inhibitor:

  • Mechanism : It selectively inhibits PDE7A, which is implicated in various inflammatory processes.
  • Molecular Docking Studies : These studies revealed strong binding affinities with PDE7A active sites through hydrogen bonding and hydrophobic interactions.

Case Studies

  • Antimicrobial Evaluation :
    • A comprehensive study synthesized several derivatives and evaluated their antimicrobial activities against clinical isolates. The results indicated that certain modifications led to enhanced activity against resistant strains .
  • Inflammation Model :
    • In vivo studies using animal models demonstrated that treatment with 2,5-Dimethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine significantly reduced paw edema in carrageenan-induced inflammation models .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for 2,5-dimethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine?

  • Methodological Answer : The compound can be synthesized via multi-component reactions (MCRs) using 5-amino-1,2,4-triazole, aldehydes, and β-dicarbonyl derivatives. For example, fusion methods involve heating 5-amino-1,2,4-triazole with ethyl 3-oxohexanoate and aromatic aldehydes in dimethylformamide (DMF) under solvent-free conditions. The reaction mixture is cooled, treated with methanol, and crystallized to yield high-purity products .

Table 1: Key Synthesis Parameters

ReactantsConditionsYield (%)Purity (HPLC)Reference
5-amino-1,2,4-triazoleDMF, 10–12 min fusion75–85>95%
Aldehydes, β-dicarbonylMicrowave-assisted80–90>98%

Q. How is the compound characterized using spectroscopic techniques?

  • Methodological Answer : Structural confirmation relies on FT-IR (C=N stretch at 1600–1650 cm⁻¹, N-H deformation at 3200–3300 cm⁻¹), 1H^1 \text{H} NMR (methyl protons at δ 2.3–2.6 ppm for 2,5-dimethyl groups), 13C^{13} \text{C} NMR (pyrimidine carbons at δ 150–160 ppm), and mass spectrometry (m/z 242.36 for molecular ion [M+H]⁺) .

Advanced Research Questions

Q. What structural modifications enhance the compound’s antifungal or anticancer activity?

  • Methodological Answer : Introducing electron-withdrawing groups (e.g., Cl, CF3_3) at the C-5 or C-7 positions improves antifungal activity against Rhizoctonia solani (EC50_{50} values <10 μM). For anticancer applications, hybrid derivatives (e.g., indole-triazolo[1,5-a]pyrimidine conjugates) suppress ERK signaling pathways, reducing phosphorylation of ERK1/2 and c-Raf in gastric cancer cells (IC50_{50} values ~9.5 μM) .

Table 2: Biological Activity of Derivatives

DerivativeTargetActivity (IC50_{50}/EC50_{50})MechanismReference
5-Cl-6-CF3_3-substitutedR. solaniEC50_{50} = 8.2 μMFungal cell wall disruption
Indole-triazolo hybridMGC-803 cancer cellsIC50_{50} = 9.47 μMERK pathway inhibition

Q. How does the compound interact with tubulin in cancer cells?

  • Methodological Answer : Certain triazolo[1,5-a]pyrimidine derivatives promote tubulin polymerization in vitro but inhibit vinca alkaloid binding. This unique mechanism avoids competitive inhibition with taxanes and overcomes multidrug resistance (MDR). SAR studies show trifluoromethyl groups at C-5 and fluoro substituents on phenyl rings enhance potency .

Q. What computational methods are used to model the compound’s photophysical properties?

  • Methodological Answer : Density functional theory (DFT) and time-dependent DFT (TD-DFT) predict charge-transfer transitions in push-pull systems. For example, 5,7-di(het)aryl-substituted derivatives exhibit absorption bands at 350–400 nm (ε >104^4 M⁻¹cm⁻¹), correlating with HOMO-LUMO gaps calculated at 3.1–3.5 eV .

Data Contradictions and Resolutions

Q. Why do some synthesis protocols report lower yields for microwave-assisted methods?

  • Analysis : While microwave synthesis typically accelerates reactions, inhomogeneous heating in non-polar solvents can lead to side reactions (e.g., decomposition of β-dicarbonyl precursors). Optimizing solvent polarity (e.g., using DMF/water mixtures) and irradiation time (≤5 min) improves yields to >85% .

Key Research Gaps

  • Crystallography : Limited data exist on the single-crystal X-ray structure of 2,5-dimethyl derivatives. Refinement using SHELXL (via SHELXTL interface) is recommended for precise bond-length/angle analysis .
  • Toxicity Profiling : No in vivo pharmacokinetic data are available. Future studies should assess metabolic stability (e.g., microsomal assays) and toxicity in murine models .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.